![molecular formula C6H12N2O2 B114366 methyl tetrahydropyridazine-1(2H)-carboxylate CAS No. 155137-91-0](/img/structure/B114366.png)
methyl tetrahydropyridazine-1(2H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl tetrahydropyridazine-1(2H)-carboxylate, also known as methoxatin, is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of folic acid antagonists and has been investigated for its anti-tumor and anti-inflammatory properties.
Mechanism of Action
Methyl tetrahydropyridazine-1(2H)-carboxylate acts as a folic acid antagonist and inhibits the activity of dihydrofolate reductase, an enzyme that is essential for the synthesis of nucleic acids. This leads to a decrease in the production of DNA and RNA, which ultimately results in the inhibition of cell growth and division. Methoxatin has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. Methoxatin has also been shown to have antioxidant properties and has been investigated for its potential to protect against oxidative stress. In addition, it has been shown to have neuroprotective effects and has been investigated for its potential to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
Advantages and Limitations for Lab Experiments
Methyl tetrahydropyridazine-1(2H)-carboxylate has several advantages for lab experiments. It is a stable and readily available compound that can be easily synthesized. Methoxatin has also been shown to have low toxicity, making it a safe compound to use in preclinical studies. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the study of methyl tetrahydropyridazine-1(2H)-carboxylate. One area of research is the development of new synthesis methods that can improve the yield and purity of the compound. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of cancer and inflammatory diseases. In addition, the neuroprotective effects of this compound warrant further investigation for the treatment of neurodegenerative diseases. Finally, the development of new formulations and delivery methods that can improve the solubility and bioavailability of this compound could lead to its clinical use in the future.
Conclusion:
This compound is a heterocyclic compound that has been extensively studied for its potential therapeutic applications. It has been investigated for its anti-tumor and anti-inflammatory properties and has shown promising results in preclinical studies. Methoxatin acts as a folic acid antagonist and inhibits the activity of dihydrofolate reductase, leading to a decrease in the production of DNA and RNA. Methoxatin has several advantages for lab experiments, including its stability and low toxicity, but its poor solubility in aqueous solutions is a limitation. There are several future directions for the study of this compound, including the investigation of its potential therapeutic applications in cancer, inflammatory diseases, and neurodegenerative diseases.
Synthesis Methods
Methyl tetrahydropyridazine-1(2H)-carboxylate can be synthesized by reacting 4-amino-5-methylamino-2-methylpyrimidine-1-oxide with ethyl acetoacetate in the presence of acetic anhydride. The resulting product is then treated with hydrochloric acid to yield the final compound. This method has been used in several studies to produce pure and high-quality this compound.
Scientific Research Applications
Methyl tetrahydropyridazine-1(2H)-carboxylate has been extensively studied for its potential therapeutic applications. It has been investigated for its anti-tumor properties and has shown promising results in preclinical studies. Methoxatin has been shown to inhibit the growth of various cancer cells, including breast, lung, and colon cancer cells. It has also been investigated for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of arthritis and colitis.
properties
CAS RN |
155137-91-0 |
---|---|
Molecular Formula |
C6H12N2O2 |
Molecular Weight |
144.17 g/mol |
IUPAC Name |
methyl diazinane-1-carboxylate |
InChI |
InChI=1S/C6H12N2O2/c1-10-6(9)8-5-3-2-4-7-8/h7H,2-5H2,1H3 |
InChI Key |
ROAIRRXGENVKJM-UHFFFAOYSA-N |
SMILES |
COC(=O)N1CCCCN1 |
Canonical SMILES |
COC(=O)N1CCCCN1 |
synonyms |
1(2H)-Pyridazinecarboxylicacid,tetrahydro-,methylester(9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.